2-(3-Methoxyphenyl)cyclohexanone
Cat. No. B091713
M. Wt: 204.26 g/mol
InChI Key: KACQSVYTBQDRGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]([Br:9])[cH:6][cH:7][cH:8]1.[Cl:11][CH:12]1[C:13](=[O:18])[CH2:14][CH2:15][CH2:16][CH2:17]1.[Mg:10]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([CH:12]2[C:13](=[O:18])[CH2:14][CH2:15][CH2:16][CH2:17]2)[cH:6][cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCCCC1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Mg]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cccc(C2CCCCC2=O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
